Cas no 103753-86-2 (6-Benzothiazoleacetonitrile,2-methyl-)

• Product Name: 6-Benzothiazoleacetonitrile,2-methyl-
• CAS No: 103753-86-2
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• CID: 125815
• Update Time: 2024-01-25

6-Benzothiazoleacetonitrile,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazoleacetonitrile,2-methyl-
• 6-Benzothiazoleacetonitrile,2-methyl-(6CI)

• Inchi： 1S/C10H8N2S/c1-7-12-9-3-2-8(4-5-11)6-10(9)13-7/h2-3,6H,4H2,1H3
• InChI Key： QKYHHYUQVHUJTO-UHFFFAOYSA-N
• SMILES： C(#N)CC1C=C2SC(C)=NC2=CC=1

Computed Properties

• Exact Mass: 188.041
• Monoisotopic Mass: 188.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles